Cas no 1804444-49-2 (2,3-Diamino-5-(difluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 2,3-Diamino-5-(difluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1804444-49-2
• MF: C₇H₇F₂N₃O
• MW: 187.146787881851
• CID: 4850563
• Update Time: 2025-06-12

2,3-Diamino-5-(difluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Diamino-5-(difluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C7H7F2N3O/c8-6(9)3-1-4(10)7(11)12-5(3)2-13/h1-2,6H,10H2,(H2,11,12)
• InChI Key： RDQWXLRKYMCSIE-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=NC(=C(C=1)N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 0.2
• Topological Polar Surface Area: 82

Additional information on 2,3-Diamino-5-(difluoromethyl)pyridine-6-carboxaldehyde

Recent Advances in the Application of 2,3-Diamino-5-(difluoromethyl)pyridine-6-carboxaldehyde (CAS: 1804444-49-2) in Chemical Biology and Drug Discovery

The compound 2,3-Diamino-5-(difluoromethyl)pyridine-6-carboxaldehyde (CAS: 1804444-49-2) has recently emerged as a key intermediate in the synthesis of novel heterocyclic compounds with potential applications in drug discovery and chemical biology. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, biological relevance, and emerging applications in medicinal chemistry.

Recent studies have demonstrated the versatility of 2,3-Diamino-5-(difluoromethyl)pyridine-6-carboxaldehyde as a building block for the construction of pyrido[2,3-d]pyrimidine derivatives, a class of compounds showing promising activity against various disease targets. The presence of both amino and aldehyde functional groups allows for diverse chemical transformations, while the difluoromethyl moiety contributes to enhanced metabolic stability and bioavailability of resulting compounds.

In synthetic chemistry applications, researchers have developed efficient protocols for the conversion of 1804444-49-2 into fused heterocyclic systems through condensation reactions with various 1,3-dinucleophiles. These methodologies have been successfully applied to create libraries of compounds for high-throughput screening against therapeutic targets, particularly in oncology and infectious diseases.

From a biological perspective, derivatives synthesized from this aldehyde scaffold have shown notable inhibitory activity against several kinase targets, including JAK2 and FLT3, which are implicated in hematological malignancies. The structural features of the parent compound appear to confer favorable binding interactions with ATP-binding pockets while maintaining selectivity profiles.

Recent patent literature indicates growing commercial interest in 2,3-Diamino-5-(difluoromethyl)pyridine-6-carboxaldehyde, with several pharmaceutical companies incorporating this intermediate into their drug discovery pipelines. The compound's unique combination of reactivity and physicochemical properties makes it particularly valuable for fragment-based drug design approaches.

Ongoing research is exploring the use of this building block in the development of PROTACs (Proteolysis Targeting Chimeras), where its bifunctional nature facilitates the construction of molecules capable of inducing targeted protein degradation. Preliminary results suggest that conjugates derived from 1804444-49-2 show improved cellular permeability compared to similar compounds lacking the difluoromethyl group.

In conclusion, 2,3-Diamino-5-(difluoromethyl)pyridine-6-carboxaldehyde represents a versatile and pharmacologically relevant scaffold that continues to enable innovations in medicinal chemistry. Its growing application across multiple therapeutic areas underscores the importance of this compound in contemporary drug discovery efforts. Future research directions may focus on expanding its utility in covalent inhibitor design and exploring its potential in radiopharmaceutical applications.